molecular formula C26H19BrN2O5 B12023085 4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate CAS No. 765305-69-9

4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate

Cat. No.: B12023085
CAS No.: 765305-69-9
M. Wt: 519.3 g/mol
InChI Key: PWKLSDCLFXFYJH-RWPZCVJISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a central carbohydrazonoyl group (N–N–C=O) bridging two aromatic systems: a brominated phenyl ring and a 3-hydroxy-2-naphthoyl moiety. The bromine atom at the 4-position enhances steric bulk and may influence electronic properties, while the 3-hydroxyl group on the naphthoyl ring provides a hydrogen-bonding site .

Properties

CAS No.

765305-69-9

Molecular Formula

C26H19BrN2O5

Molecular Weight

519.3 g/mol

IUPAC Name

[4-bromo-2-[(E)-[(3-hydroxynaphthalene-2-carbonyl)hydrazinylidene]methyl]phenyl] 4-methoxybenzoate

InChI

InChI=1S/C26H19BrN2O5/c1-33-21-9-6-16(7-10-21)26(32)34-24-11-8-20(27)12-19(24)15-28-29-25(31)22-13-17-4-2-3-5-18(17)14-23(22)30/h2-15,30H,1H3,(H,29,31)/b28-15+

InChI Key

PWKLSDCLFXFYJH-RWPZCVJISA-N

Isomeric SMILES

COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)C3=CC4=CC=CC=C4C=C3O

Canonical SMILES

COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)C3=CC4=CC=CC=C4C=C3O

Origin of Product

United States

Preparation Methods

The synthesis of 4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate involves multiple steps. One common synthetic route includes the following steps:

Chemical Reactions Analysis

4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate undergoes various chemical reactions, including:

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate is used in various scientific research applications, including:

Mechanism of Action

The mechanism of action of 4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate involves its interaction with specific molecular targets. The compound’s effects are mediated through its ability to interact with enzymes, receptors, or other proteins, leading to changes in cellular processes. The exact molecular targets and pathways involved are still under investigation, but it is believed to exert its effects through modulation of signaling pathways and inhibition of specific enzymes .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogs

Core Scaffold Modifications

Carbohydrazonoyl Linkage Variations
  • 4-Bromo-2-[(E)-(2-pyrazinylcarbonyl)hydrazono]methylphenyl 4-chlorobenzoate (CID 9639839): Replaces the naphthoyl group with a pyrazinylcarbonyl unit, introducing nitrogen heteroatoms. The 4-chlorobenzoate ester enhances electron-withdrawing effects compared to the 4-methoxy analog .
  • 4-Bromo-2-(2-(phenoxyacetyl)carbohydrazonoyl)phenyl 4-methylbenzoate (CID 45054978): Substitutes the naphthoyl group with a phenoxyacetyl chain, increasing flexibility.
Brominated Phenyl Ring Derivatives
  • 4-Bromo-2-{(E)-[(2-methylbenzoyl)hydrazono]methyl}phenyl 4-methoxybenzoate: Features a 2-methylbenzoyl group instead of naphthoyl, reducing steric hindrance and π-conjugation. The methyl group may enhance metabolic stability by blocking oxidation sites .
  • 4-Bromo-2-[(E)-({4-[(4-chlorobenzyl)oxy]benzoyl}hydrazono)methyl]phenyl 3-methylbenzoate: Introduces a 4-chlorobenzyloxy substituent on the benzoyl group, increasing halogen density. This could strengthen halogen-bonding interactions in crystal packing or biological targets .

Ester Group Modifications

  • 4-Bromo-2-(2-(4-methoxybenzoyl)carbohydrazonoyl)phenyl benzoate (CID 9637958): Replaces the 4-methoxybenzoate with a simple benzoate, eliminating the methoxy group.

Physicochemical and Functional Data

Table 1: Key Properties of Selected Analogs

Compound (CID/Reference) Molecular Formula Molecular Weight Substituent Features Predicted CCS (Ų, [M+H]+) Notable Properties/Applications
Target Compound C₂₇H₂₀BrN₂O₅ 548.3 3-Hydroxy-2-naphthoyl, 4-methoxybenzoate N/A High aromaticity, H-bond donor
CID 9639839 C₂₀H₁₅BrN₄O₄ 463.3 Pyrazinylcarbonyl, 4-chlorobenzoate 204.2 Enhanced polarity, potential kinase inhibition
CID 45054978 C₂₃H₁₉BrN₂O₄ 467.3 Phenoxyacetyl, 4-methylbenzoate 199.8 Improved lipophilicity, antimicrobial activity
CID 9637958 C₂₂H₁₇BrN₂O₄ 453.3 4-Methoxybenzoyl, benzoate 207.4 Moderate solubility, photolabile ester
C₂₄H₁₉Br₂N₂O₅ 566.2 1-Bromo-2-naphthyloxyacetyl, 4-methoxy 204.2 Halogen-rich, potential radiopharmaceutical use

Collision Cross-Section (CCS) and Conformational Analysis

  • Target Compound: No CCS data available, but analogs with similar mass (e.g., CID 9639839, [M+H]+ CCS = 204.2 Ų) suggest compact conformations due to planar aromatic systems .
  • Brominated Analogs () : Higher CCS values (204.2–207.4 Ų) correlate with extended conformations from bulky naphthyl or halogenated groups .

Hydrogen Bonding and Crystal Packing

  • The target compound’s 3-hydroxy-2-naphthoyl group likely forms intramolecular H-bonds (S(6) motifs), as seen in similar carbohydrazonoyl derivatives .
  • Halogenated analogs (e.g., CID 9639839) exhibit Cl/Br···O/N interactions, influencing crystal packing and solubility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.